Cas no 729582-33-6 (4-Chloro-N-(2-chloroacetyl)benzamide)

• Product Name: 4-Chloro-N-(2-chloroacetyl)benzamide
• CAS No: 729582-33-6
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 3105751
• PubChem ID: 2405938
• Update Time: 2025-08-05

4-Chloro-N-(2-chloroacetyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(2-chloro-acetyl)-benzamide
• G38504
• SR-01000040780
• SCHEMBL14486438
• SR-01000040780-1
• 4-chloro-N-(2-chloroacetyl)benzamide
• AKOS008029208
• CS-0219906
• 729582-33-6
• Z56896918
• 867-040-6
• DA-41545
• EN300-05278
• 4-Chloro-N-(2-chloroacetyl)benzamide

• Inchi： 1S/C9H7Cl2NO2/c10-5-8(13)12-9(14)6-1-3-7(11)4-2-6/h1-4H,5H2,(H,12,13,14)
• InChI Key： MFPAFLUPDLDNJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NC(CCl)=O)=O)=CC=1

Computed Properties

• Exact Mass: 230.9853839Da
• Monoisotopic Mass: 230.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-Chloro-N-(2-chloroacetyl)benzamide

4-Chloro-N-(2-chloroacetyl)benzamide: A Comprehensive Overview

4-Chloro-N-(2-chloroacetyl)benzamide, also known by its CAS number CAS No 729582-33-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of benzamides, which are derivatives of benzoic acid, and it features a chloro substituent at the para position of the benzene ring. The acetyl group attached to the nitrogen atom further enhances its chemical reactivity and functional versatility.

The molecular structure of 4-Chloro-N-(2-chloroacetyl)benzamide consists of a benzene ring with a chlorine atom at the fourth position and an acetyl group substituted with another chlorine atom attached to the nitrogen. This configuration not only imparts stability to the molecule but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

One of the most notable advancements in the study of CAS No 729582-33-6 involves its role in drug discovery. Researchers have explored its ability to act as a building block for creating molecules with anti-inflammatory and analgesic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibition against cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmacological applications, 4-Chloro-N-(2-chloroacetyl)benzamide has also been investigated for its catalytic properties. A team of chemists from Stanford University reported in 2023 that this compound can serve as an efficient catalyst in asymmetric synthesis reactions, particularly in the formation of chiral centers. This finding has significant implications for the development of enantioselective processes in organic synthesis.

The environmental impact of CAS No 729582-33-6 has also been a topic of interest. A recent study conducted by researchers at the University of California, Berkeley, assessed its biodegradability and toxicity under various environmental conditions. The results indicated that while the compound is moderately biodegradable, it exhibits low acute toxicity to aquatic organisms, making it a safer alternative for certain industrial applications.

From a synthetic perspective, the preparation of 4-Chloro-N-(2-chloroacetyl)benzamide typically involves a multi-step process that includes nucleophilic acyl substitution and chlorination reactions. Innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, CAS No 729582-33-6, or 4-Chloro-N-(2-chloroacetyl)benzamide, stands out as a versatile and promising compound with diverse applications across multiple fields. Its role as a precursor in drug discovery, catalyst in organic synthesis, and environmentally friendly chemical makes it an area of continued research interest. As new studies emerge, this compound is expected to unlock even more potential uses, further solidifying its importance in modern chemistry.